Cas no 879359-17-8 (3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 879359-17-8
• MF: C₁₈H₁₃ClN₂O₃S
• MW: 372.825422048569
• CID: 6001403
• PubChem ID: 5162316
• Update Time: 2025-06-11

3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide
• 3-chloro-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)benzamide
• Benzamide, 3-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiazolyl]-
• F1300-0405
• AKOS001270220
• Z28672529
• AB00673943-01
• 3-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]benzamide
• 879359-17-8

• Inchi： 1S/C18H13ClN2O3S/c19-13-3-1-2-12(8-13)17(22)21-18-20-14(10-25-18)11-4-5-15-16(9-11)24-7-6-23-15/h1-5,8-10H,6-7H2,(H,20,21,22)
• InChI Key： AORAASJYWFWMSO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCCOC3=C2)=CS1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 372.0335411g/mol
• Monoisotopic Mass: 372.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• pka: 6.68±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide

3-Chloro-N-4-(2,3-Dihydro-1,4-Benzodioxin-6-yl)-1,3-Thiazol-2-ylbenzamide: A Comprehensive Overview

3-Chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 879359-17-8) is a complex organic compound with significant potential in various pharmaceutical applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a thiazole ring and a benzodioxin moiety. These structural elements contribute to its biological activity and make it a valuable candidate for drug development.

The chemical structure of 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide consists of a benzamide group attached to a thiazole ring, which is further substituted with a 2,3-dihydrobenzodioxin moiety. The presence of the chlorine atom at the para position of the benzamide group adds to its chemical diversity and potential biological activity. The benzodioxin moiety is known for its ability to modulate various biological pathways, making this compound an interesting subject for further research.

In recent years, there has been growing interest in the development of thiazole-based compounds for their diverse pharmacological properties. Thiazoles are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the treatment of diseases such as cancer, inflammation, and neurological disorders. The specific structure of 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide suggests that it may have similar properties and could be a promising candidate for drug discovery.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis, asthma, and inflammatory bowel disease. Studies have shown that thiazole derivatives can effectively inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation. The unique structure of 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide may enhance its anti-inflammatory properties by providing additional binding sites for target proteins.

Another area of interest is the potential use of this compound in cancer therapy. Thiazoles have been shown to exhibit antitumor activity by inducing apoptosis and inhibiting cell proliferation. The presence of the benzodioxin moiety in 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide may further enhance its antitumor effects by modulating signaling pathways involved in cell survival and death. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, making it a promising lead for further development.

The pharmacokinetic properties of 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide are also an important consideration in its potential therapeutic applications. Pharmacokinetic studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. These properties suggest that 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylbenzamide could be developed into an effective oral medication.

In addition to its pharmacological properties, the safety profile of 3-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-y lbenzamide is another critical aspect to consider. Preclinical toxicity studies have indicated that this compound has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical evaluation.

The synthesis of 3-chloro-N-{[4-(2 , 3-dihydro - 1 , 4 - benzodioxin - 6 - yl) - 1 , 3 - thiazol - 2 - yl] - carbamoyl} benzenesulfonamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiazole ring followed by the introduction of the benzodioxin moiety and the final coupling with the benzamide group. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound with improved yields and reduced side reactions.

In conclusion, 3-chloro-N-{[4-(2 , 3-dihydro - 1 , 4 - benzodioxin - 6 - yl) - 1 , 3 - thiazol - 2 - yl]carbamoyl} benzenesulfonamide (CAS No. 879359–17–8) is a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.